Cas no 1135299-23-8 (Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate)

Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate structure
1135299-23-8 structure
Product Name:Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
CAS No:1135299-23-8
MF:C9H7ClN2O2S
MW:242.6821
MDL:MFCD17214222
CID:3166699
PubChem ID:59590526
Update Time:2024-11-04

Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
    • ethyl 2-chloro-thieno[3,2-d]pyrimidine-4-carboxylate
    • SB13731
    • Thieno[3,2-d]pyrimidine-4-carboxylic acid, 2-chloro-, ethyl ester
    • E76748
    • ethyl2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
    • SCHEMBL3661138
    • CS-0151804
    • BS-51506
    • DB-157476
    • 1135299-23-8
    • Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
    • MDL: MFCD17214222
    • Inchi: 1S/C9H7ClN2O2S/c1-2-14-8(13)6-7-5(3-4-15-7)11-9(10)12-6/h3-4H,2H2,1H3
    • InChI Key: CBZDCLKMFFKYCC-UHFFFAOYSA-N
    • SMILES: C1(=NC(C(OCC)=O)=C2SC=CC2=N1)Cl

Computed Properties

  • Exact Mass: 241.9916763 g/mol
  • Monoisotopic Mass: 241.9916763 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 80.3
  • Molecular Weight: 242.68

Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BV613-200mg
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
200mg
1496.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BV613-50mg
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
50mg
598.0CNY 2021-07-15
Chemenu
CM273990-500mg
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
500mg
$527 2022-06-14
Chemenu
CM273990-250mg
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
250mg
$*** 2023-04-03
Chemenu
CM273990-1g
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
1g
$*** 2023-04-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02570-5g
ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 95%
5g
$2113 2023-09-07
Chemenu
CM273990-50mg
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
50mg
$*** 2023-04-03
Chemenu
CM273990-100mg
Ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 97%
100mg
$*** 2023-04-03
eNovation Chemicals LLC
D783771-1g
ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 95%
1g
$795 2024-08-03
eNovation Chemicals LLC
D783771-5g
ethyl 2-chlorothieno[3,2-d]pyrimidine-4-carboxylate
1135299-23-8 95%
5g
$1285 2024-08-03
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd